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Compound of Interest

Compound Name:
D-Alanine, N-[(4-

methylphenyl)sulfonyl]-

CAS No.: 85471-45-0

Cat. No.: B12879395

Get Quote

Executive Summary
N-Tosyl-D-alanine (also known as N-p-toluenesulfonyl-D-alanine) is a critical chiral building

block and optical resolving agent widely utilized in pharmaceutical synthesis and biochemical

assay development. By protecting the

-amino group of D-alanine with a robust tosyl moiety, the molecule gains enhanced lipophilicity,
distinct crystallographic properties, and resistance to unwanted nucleophilic side reactions.
This whitepaper provides an in-depth analysis of its physical characteristics, spectroscopic
signatures, and field-proven synthetic protocols, grounded in authoritative chemical literature
such as the European Patent Office[1].

Physical Properties & Chemical Behavior
The physical properties of N-tosyl-D-alanine are dictated by the interplay between the acidic

carboxyl group and the sulfonamide linkage. The sulfonamide proton is relatively acidic

compared to standard amides, allowing for specific derivatization. Furthermore, the compound
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exhibits excellent crystallinity, a trait that is heavily exploited when it is used as a chiral

resolving agent for racemic mixtures[1].

Table 1: Physical Properties of N-Tosyl-D-Alanine

Property Value

Molecular Formula C₁₀H₁₃NO₄S

Molecular Weight 243.28 g/mol

Melting Point 133.5 - 136.0 °C[1]

Appearance White to off-white crystalline powder

Solubility

Soluble in methanol, ethanol, and basic

aqueous solutions; insoluble in non-polar

solvents.

Spectroscopic Characterization
Accurate structural validation of N-tosyl-D-alanine relies on Nuclear Magnetic Resonance

(NMR) and Fourier-Transform Infrared (FT-IR) spectroscopy. The electron-withdrawing nature

of the sulfonyl group profoundly influences the local electronic environment[2].

Table 2: Spectroscopic Assignments (¹H NMR and IR)
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Technique Signal / Shift Assignment
Causality /
Structural
Implication

¹H NMR 7.75 (d, 2H), 7.41 (d,

2H)

Aromatic protons

(Tosyl)

AA'BB' system

characteristic of a

para-substituted

benzene ring[3].

¹H NMR 8.03 (br d, 1H) N-H (Sulfonamide)

Broadened due to

quadrupolar relaxation

of nitrogen and

chemical exchange[3].

¹H NMR 3.85 (m, 1H) -CH (Alanine)

Deshielded by the

adjacent electron-

withdrawing

sulfonamide and

carboxyl groups[3].

¹H NMR 2.40 (s, 3H) Ar-CH₃ (Tosyl)

Singlet indicating the

methyl group on the

aromatic ring[3].

¹H NMR 1.20 (d, 3H) -CH₃ (Alanine)

Split by the

-proton (

Hz)[3].

FT-IR ~1320-1360 cm⁻¹
Asymmetric SO₂

stretch

High-intensity band

confirming the

presence of the

sulfonamide linkage.

FT-IR ~1150-1170 cm⁻¹
Symmetric SO₂

stretch

Secondary

confirmation of the

polarized S=O bonds.
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FT-IR ~1726 cm⁻¹ C=O stretch

Indicates the free, un-

ionized carboxylic acid

group[3].

Mechanistic Causality in Spectroscopy: The

-proton of the alanine core is significantly deshielded (

3.85 ppm) due to the combined inductive effects of the adjacent carboxyl group and the
sulfonamide nitrogen. The tosyl group's aromatic protons present a classic AA'BB' splitting
pattern, serving as an internal standard for assessing the stoichiometric success of the
protection step. In IR spectroscopy, because the S=O bonds are highly polarized, they produce
intense, sharp absorption bands that easily distinguish the protected amino acid from its
unreacted precursor.

Experimental Workflows: Synthesis and Application
The synthesis of N-tosyl-D-alanine is typically achieved via a modified Schotten-Baumann

reaction[1]. This protocol is a self-validating system: the consumption of base directly correlates

with the progress of the reaction, providing a real-time kinetic readout.

Protocol 1: Synthesis of N-Tosyl-D-Alanine
Dissolution: Charge D-alanine (1.0 eq) and water into a temperature-controlled reactor. Add

30% aqueous NaOH to completely dissolve the amino acid.

Reagent Addition: Heat the mixture to 35 °C. Introduce p-toluenesulfonyl chloride (TsCl) (1.1

eq) in portions[1].

Kinetic pH Control (Critical): Continuously monitor the pH. Add 30% NaOH dropwise to

maintain the pH strictly between 9.0 and 10.5.

Causality: If the pH drops below 9.0, the amine becomes protonated (-NH₃⁺) and loses its

nucleophilicity, halting the reaction. If the pH exceeds 10.5, the hydroxide ions rapidly

hydrolyze TsCl into p-toluenesulfonic acid, consuming the reagent and drastically reducing

the yield[1].
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Endpoint Determination: The reaction is deemed complete when the pH stabilizes naturally

without further addition of NaOH (typically 4-5 hours).

Acidification & Precipitation: Cool the reactor to 25 °C. Add 35% HCl dropwise until the pH

drops below 1.0.

Causality: Lowering the pH fully protonates the carboxylate group, neutralizing the

molecule's charge. The resulting lipophilic N-tosyl-D-alanine becomes insoluble in the

aqueous medium and precipitates as a white solid[1].

Isolation: Filter the precipitate, wash thoroughly with deionized water until the filtrate pH is

4, and dry under vacuum. Recrystallize from methanol for >99% purity[1].

Protocol 2: Application in Chiral Resolution
N-Tosyl-D-alanine is highly effective for resolving racemic bases, such as piperazine-2-

carboxamide[1].

Salt Formation: Dissolve the racemic base (1.0 eq) and N-Ts-D-Ala (0.5 to 1.0 eq) in a

resolving solvent (e.g., methanol or ethanol) under heating.

Crystallization: Allow the solution to cool slowly overnight.

Causality: The monoacidic N-Ts-D-Ala forms diastereomeric salts with the racemic base.

Because diastereomers possess different lattice energies and solvation dynamics, the less

soluble diastereomeric salt selectively crystallizes out of the solution, achieving optical

resolution[1].

Recovery: Filter the purified diastereomeric salt. The enantiopure base can be recovered by

treating the salt with a strong base or ion-exchange chromatography.

Mechanistic Workflow Visualization
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Fig 1: Step-by-step synthesis workflow for N-Tosyl-D-alanine via Schotten-Baumann conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. EP0710652B1 - Process for preparing optically active piperazine derivatives and
intermediates for preparation - Google Patents [patents.google.com]

2. pubs.acs.org [pubs.acs.org]

3. (S)-1H-Indol-3-yl 2-(4-Methylphenylsulfonamido)propanoate [benchchem.com]

To cite this document: BenchChem. [Comprehensive Technical Guide: Physical and
Spectroscopic Properties of N-Tosyl-D-Alanine]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b12879395/docs#comprehensive-technical-guide-
physical-and-spectroscopic-properties-of-n-tosyl-d-alanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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